Cas no 2245823-67-8 (tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate)

• Product Name: tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate
• CAS No: 2245823-67-8
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 4724095
• Update Time: 2025-07-18

tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)17-9-12-5-4-6-13(18-12)10-21-14-7-8-20-11-14/h4-6,14H,7-11H2,1-3H3,(H,17,19)/t14-/m0/s1
• InChI Key： HDDABIAXJOFUAL-AWEZNQCLSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC(CO[C@H]2CCOC2)=CC=C1

Additional information on tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate

tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate (CAS No. 2245823-67-8): A Comprehensive Overview

tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate (CAS No. 2245823-67-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (S)-THF-Pyridine Carbamate, is characterized by its unique structural features, which include a tert-butyl carbamate group, a pyridine ring, and a tetrahydrofuran moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and prevents premature reactivity, making it an ideal choice for complex synthetic pathways. The pyridine ring is a versatile aromatic system that can participate in a wide range of chemical reactions and interactions, including hydrogen bonding and π-stacking. The tetrahydrofuran (THF) moiety adds further complexity and functionality, enhancing the compound's solubility and reactivity in polar solvents.

Recent studies have highlighted the potential of (S)-THF-Pyridine Carbamate in the development of novel drugs and therapeutic agents. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a modulator of specific neurotransmitter systems. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that (S)-THF-Pyridine Carbamate can selectively bind to certain receptors involved in the regulation of dopamine and serotonin levels, which are crucial for maintaining cognitive function and mood stability.

In addition to its potential therapeutic applications, (S)-THF-Pyridine Carbamate has been explored for its use in chemical biology studies. Its chiral nature allows for the differentiation between enantiomers, which is essential for understanding the stereochemical effects on biological activity. This property has been leveraged in high-throughput screening assays to identify lead compounds with enhanced potency and selectivity.

The synthesis of (S)-THF-Pyridine Carbamate typically involves several key steps, including the formation of the tert-butyl carbamate group, the introduction of the pyridine ring, and the attachment of the tetrahydrofuran moiety. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to achieve high yields and stereoselectivity. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste and by-products.

From a pharmacological perspective, (S)-THF-Pyridine Carbamate exhibits favorable pharmacokinetic properties. Its stability in biological systems ensures prolonged action, while its solubility facilitates efficient absorption and distribution. Preclinical studies have shown that this compound can cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

Despite its potential benefits, further research is needed to fully understand the safety profile of (S)-THF-Pyridine Carbamate. Toxicological studies are currently underway to evaluate its long-term effects on various organ systems. Additionally, clinical trials are being planned to assess its efficacy and tolerability in human subjects.

In conclusion, tert-butyl (S)-((6-(((tetrahydrofuran-3-yl)oxy)methyl)pyridin-2-yl)methyl)carbamate (CAS No. 2245823-67-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for both academic research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in addressing unmet medical needs.